3-ethynyl-N-(thiophen-3-ylmethyl)aniline

Core Science & Biosynthesis

An In-Depth Technical Guide to 3-ethynyl-N-(thiophen-3-ylmethyl)aniline (CAS 1019586-25-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-ethynyl-N-(thiophen-3-ylmethyl)aniline is a unique chemical entity that merges three key pharmacophores: an aniline core, a terminal ethynyl group, and a thiophene ring. The strategic combination of these moieties suggests a rich potential for this molecule in the landscape of medicinal chemistry and materials science. The aniline scaffold is a well-established component in a multitude of approved drugs, offering a versatile platform for structural modification.[1][2] The terminal ethynyl group is a valuable functional handle for "click" chemistry and can also play a direct role in binding to biological targets.[3] Lastly, the thiophene ring, a bioisostere of the phenyl group, is a privileged heterocycle in drug discovery, known to enhance therapeutic activity and modulate physicochemical properties.[3][4][5]

This technical guide provides a comprehensive overview of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline, including its chemical and physical properties, a proposed synthetic route with a detailed experimental protocol, and a predictive analysis of its spectroscopic characteristics. Furthermore, it delves into the potential applications of this molecule in drug discovery, drawing upon the established roles of its constituent structural motifs.

Chemical and Physical Properties

A summary of the key chemical identifiers and predicted physicochemical properties of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline is presented in the table below. It is important to note that while some properties are reported by chemical suppliers, many are predicted using computational models due to the limited availability of experimental data.

Property	Value	Source
CAS Number	1019586-25-4	[6][7]
Molecular Formula	C13H11NS	[6][7]
Molecular Weight	213.30 g/mol	[6]
IUPAC Name	3-ethynyl-N-(thiophen-3-ylmethyl)aniline
SMILES	C#Cc1cccc(NCc2ccsc2)c1	[6]
InChI Key	Not available
Predicted Boiling Point	357.9 ± 27.0 °C
Predicted Density	1.17 ± 0.1 g/cm³
Predicted pKa	3.18 ± 0.50
Physical Form	Solid or Semi-solid	[8]
Purity	Typically >95% (as supplied by vendors)	[8]
Storage Temperature	2-8°C, protected from light, sealed in dry conditions	[8]

Synthesis and Purification

Proposed Synthetic Workflow

Caption: Proposed synthesis of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline via reductive amination.

Detailed Experimental Protocol

Materials:

• 3-Ethynylaniline

• Thiophene-3-carboxaldehyde

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography elution

Procedure:

• To a stirred solution of 3-ethynylaniline (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon), add thiophene-3-carboxaldehyde (1.0-1.2 eq).

• Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the intermediate imine.

• Add sodium triacetoxyborohydride (1.5-2.0 eq) portion-wise to the reaction mixture. The addition may be exothermic, so it is advisable to cool the reaction vessel in an ice bath if necessary.

• Allow the reaction to stir at room temperature overnight. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting materials are consumed.

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with DCM (2 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure 3-ethynyl-N-(thiophen-3-ylmethyl)aniline.

Spectroscopic Analysis

As experimental spectroscopic data for 3-ethynyl-N-(thiophen-3-ylmethyl)aniline is not publicly available, this section provides a predictive analysis based on the known spectral properties of its constituent functional groups.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the aniline and thiophene rings, the methylene protons, the amine proton, and the acetylenic proton. The predicted chemical shifts (in ppm, relative to TMS) are detailed in the table below.

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Integration
Acetylenic C-H	~3.0	s	1H
Methylene (-CH₂-)	~4.4	s	2H
Amine N-H	~4.0-5.0	br s	1H
Aniline Aromatic C-H	~6.5-7.2	m	4H
Thiophene Aromatic C-H	~7.0-7.4	m	3H

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on all the carbon atoms in the molecule. The ethynyl carbons will appear in a characteristic region, as will the aromatic and methylene carbons.

Predicted ¹³C NMR Chemical Shifts (ppm):

• Ethynyl carbons: ~83 ppm (quaternary) and ~77 ppm (CH)

• Methylene carbon (-CH₂-): ~48 ppm

• Aniline aromatic carbons: ~110-150 ppm

• Thiophene aromatic carbons: ~120-140 ppm

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the different functional groups present in the molecule.

Expected IR Absorption Bands (cm⁻¹):

• N-H stretch: ~3400 cm⁻¹ (sharp, medium)

• Acetylenic C-H stretch: ~3300 cm⁻¹ (sharp, strong)

• Aromatic C-H stretch: ~3100-3000 cm⁻¹

• C≡C stretch: ~2100 cm⁻¹ (weak)

• Aromatic C=C stretch: ~1600-1450 cm⁻¹

Mass Spectrometry (MS)

The mass spectrum (electron ionization, EI) is expected to show a molecular ion peak (M⁺) at m/z = 213. Fragmentation patterns would likely involve the loss of the thiophenylmethyl group or cleavage of the ethynyl group.

Potential Applications in Drug Discovery

The unique structural features of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline make it an attractive scaffold for the development of novel therapeutic agents. The aniline and thiophene rings provide a foundation for diverse biological activities, while the ethynyl group offers opportunities for covalent modification or specific interactions with target proteins.

Role of the Thiophene Moiety

The thiophene ring is a well-known "privileged scaffold" in medicinal chemistry, appearing in numerous FDA-approved drugs.[3][4] Its bioisosteric relationship with the phenyl ring allows for the modulation of physicochemical properties such as solubility and metabolic stability, which can lead to improved pharmacokinetic profiles.[5] Thiophene-containing compounds have demonstrated a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects.[3][5][9]

Significance of the Ethynyl Group

The terminal ethynyl group is a versatile functional group in drug design.[3] It can act as a pharmacophore, participating in hydrogen bonding or other interactions within a protein binding pocket. Furthermore, the ethynyl group is a key component in "click chemistry," allowing for the straightforward and efficient conjugation of the molecule to other entities, such as fluorescent probes or larger drug delivery systems.[3]

The N-Arylmethyl Aniline Core

The N-arylmethyl aniline core structure is present in a variety of biologically active molecules. The nitrogen atom can act as a hydrogen bond acceptor, and the flexibility of the methylene linker allows for optimal positioning of the aromatic rings for target engagement.

Potential Therapeutic Targets

Given the properties of its constituent parts, 3-ethynyl-N-(thiophen-3-ylmethyl)aniline could be a valuable starting point for the development of inhibitors for various enzyme classes, such as kinases or histone deacetylases, where aromatic and hydrophobic interactions are crucial for binding. The ethynyl group could be exploited to form covalent bonds with active site residues, leading to irreversible inhibition.

Caption: Relationship between structural motifs and potential applications in drug discovery.

Safety and Handling

As there is no specific safety data available for 3-ethynyl-N-(thiophen-3-ylmethyl)aniline, it is prudent to handle this compound with the same precautions as other aniline derivatives and ethynyl compounds. Aniline derivatives can be toxic by inhalation, ingestion, and skin absorption.

General Safety Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.

• Wash hands thoroughly after handling.

• Store in a tightly sealed container in a cool, dry place, away from light and incompatible materials such as strong oxidizing agents.

References

• Thiophene is a privileged pharmacophore in medicinal chemistry owing to its diversified biological attributes. The thiophene moiety has been ranked 4th in the US FDA drug approval of small drug molecules, with around 7 drug approvals over the last decade. ([Link])

• Medicinal chemistry-based perspective on thiophene and its derivatives: Exploring the structural insights to discover plausible druggable leads. ([Link])

• The Significance of Thiophene in Medicine: A Systematic Review of the Literature. ([Link])

• N-Methylaniline | C7H9N. ([Link])

• Heterocyclic compounds - Thiophene - Synthesis of Thiophene - Characteristic reactions of Thiophene - Medicinal uses of Thiophene. ([Link])

• Chemical Properties of Aniline, N-methyl- (CAS 100-61-8). ([Link])

• Synthesis, Reactions and Medicinal Uses of Thiophene. ([Link])

• SYNTHESIS, SPECTRAL CHARACTERIZATION, NLO, AND DFT STUDIES OF 3 -THIOMETHYL ANILINE-BASED AZO DYES. ([Link])

• 25-P-11-Physicochemical characterization and catalytic activity of Al-HMS for N-methylation of aniline. ([Link])

• Synthesis and biological evaluation of substituted 6-alkynyl-4-anilinoquinazoline derivatives as potent EGFR inhibitors. ([Link])

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• Design, Synthesis, and Biological Evaluation of 2-Substituted Aniline Pyrimidine Derivatives as Potent Dual Mer/c-Met Inhibitors. ([Link])

• Synthesis and Biological Evaluation of Highly Active 7-Anilino Triazolopyrimidines as Potent Antimicrotubule Agents. ([Link])

• Regio‐ and Stereospecific Synthesis of Novel 3‐Enynyl‐Substituted Thioflavones/Flavones Using a Copper‐Free Palladium‐. ([Link])

• N-Methylation of ortho-Substituted Aromatic Amines with Methanol Catalyzed by 2-Arylbenzo[d]oxazole NHC-Ir(III) Complexes - Supporting Information. ([Link])

• Methylation of Aromatic Amines and Imines Using Formic Acid over Heterogeneous Pt/C Catalyst - Supporting Information. ([Link])

• Investigating the Spectrum of Biological Activity of Ring-Substituted Salicylanilides and Carbamoylphenylcarbamates. ([Link])

• Experimental (FT-IR, Laser-Raman and NMR) and Theoretical Spectroscopic Analysis of 3-[(N-methylanilino)methyl]-5-(thiophen-2-yl)-1,3,4-oxadiazole-2(3H)-thione. ([Link])

• (Z)-3-Methoxy-N-[(5-nitrothiophen-2-yl)methylidene]aniline. ([Link])

• Synthesis and Characterization of New Thieno[3,2-b]thiophene Derivatives. ([Link])

• An efficient synthesis of N-substituted 3- nitrothiophen-2-amines. ([Link])

• Synthesis and antitumor activities of 3-substituted-analine derivatives: structure modifications of Tuv part of tubulysins. ([Link])

• Mass spectrometry of N-[5,5-dimethyl-2(5H)-thienyliden]amines and N-(1-thiaspiro[4.5. (https://www.

• Aniline - the NIST WebBook. ([Link])

• Aniline, 3-ethyl-. ([Link])

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An In-depth Technical Guide to the Molecular Characteristics of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the fundamental molecular properties of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline, a compound of interest in contemporary chemical research and drug discovery. The document elucidates the determination of its molecular formula and a precise calculation of its molecular weight, grounded in the principles of chemical composition and isotopic abundance. This guide is intended to serve as a foundational reference for professionals engaged in the synthesis, analysis, and application of this and structurally related molecules.

Introduction: The Significance of Core Molecular Attributes

In the realm of drug development and molecular sciences, a precise understanding of a compound's molecular formula and weight is paramount. These fundamental characteristics are the bedrock upon which further physicochemical and pharmacological profiling is built. The molecular formula provides an exact count of the constituent atoms, defining the elemental composition of the molecule. The molecular weight, in turn, offers a measure of the mass of a single molecule, a critical parameter for stoichiometric calculations, analytical characterizations, and the formulation of therapeutic agents. This guide focuses on 3-ethynyl-N-(thiophen-3-ylmethyl)aniline, a molecule featuring a unique combination of an ethynyl-substituted aniline and a thiophene moiety, suggesting its potential for diverse chemical interactions and biological activities.

Determination of the Molecular Formula

The molecular formula of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline has been established as C₁₃H₁₁NS .[1][2] This formula was determined through a systematic analysis of its chemical structure, which is composed of three key fragments: an aniline ring, an ethynyl group, and a thiophen-3-ylmethyl substituent.

A breakdown of the atomic constituents is as follows:

• Aniline Core : The benzene ring contributes 6 carbon atoms and, in its base aniline form, 5 hydrogen atoms and 1 nitrogen atom.

• Ethynyl Group (-C≡CH) : This functional group, attached to the 3-position of the aniline ring, adds 2 carbon atoms and 1 hydrogen atom.

• Thiophen-3-ylmethyl Substituent (-CH₂-C₄H₃S) : The thiophene ring itself contains 4 carbon atoms and 3 hydrogen atoms, along with 1 sulfur atom. The methylene bridge (-CH₂) linking it to the aniline nitrogen contributes 1 carbon atom and 2 hydrogen atoms.

Summing these components leads to the final molecular formula:

• Carbon (C) : 6 (aniline) + 2 (ethynyl) + 4 (thiophene) + 1 (methylene) = 13 atoms

• Hydrogen (H) : 4 (aniline ring) + 1 (ethynyl) + 3 (thiophene ring) + 2 (methylene) + 1 (amine) = 11 atoms

• Nitrogen (N) : 1 (aniline) = 1 atom

• Sulfur (S) : 1 (thiophene) = 1 atom

This culminates in the definitive molecular formula: C₁₃H₁₁NS .

Calculation of the Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms. For a precise calculation, it is essential to use the standard atomic weights provided by the International Union of Pure and Applied Chemistry (IUPAC), which represent a weighted average of the natural isotopic abundances of each element.[3]

The standard atomic weights for the elements present in 3-ethynyl-N-(thiophen-3-ylmethyl)aniline are:

Element	Symbol	Standard Atomic Weight (amu)
Carbon	C	12.011[3][4]
Hydrogen	H	1.008[5][6]
Nitrogen	N	14.007[7][8][9]
Sulfur	S	32.066[10][11]

The molecular weight is calculated as follows:

(Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H) + (Number of N atoms × Atomic weight of N) + (Number of S atoms × Atomic weight of S)

= (13 × 12.011) + (11 × 1.008) + (1 × 14.007) + (1 × 32.066) = 156.143 + 11.088 + 14.007 + 32.066 = 213.304 amu

This calculated value is in close agreement with the experimentally determined and supplier-reported molecular weight of approximately 213.30 g/mol .[2]

Structural Representation and Workflow

A clear visualization of the molecular structure is crucial for understanding its chemical properties. The following diagram, generated using the DOT language, illustrates the connectivity of the atoms in 3-ethynyl-N-(thiophen-3-ylmethyl)aniline.

Caption: Molecular structure of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline.

Experimental Protocols: A Note on Characterization

The verification of the molecular formula and weight of a synthesized batch of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline would typically involve the following analytical techniques:

Protocol 1: Mass Spectrometry

• Sample Preparation : Dissolve a small quantity of the compound in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Instrumentation : Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Ionization : Employ a soft ionization technique such as electrospray ionization (ESI) to generate the protonated molecule [M+H]⁺.

• Data Acquisition : Acquire the mass spectrum in the positive ion mode.

• Analysis : Determine the accurate mass of the [M+H]⁺ ion. The expected accurate mass would be approximately 214.0790. The measured mass should be within a few parts per million (ppm) of the theoretical value.

Protocol 2: Elemental Analysis

• Sample Submission : Submit a pure, dry sample of the compound for combustion analysis.

• Analysis : The analysis will provide the percentage composition of Carbon, Hydrogen, Nitrogen, and Sulfur.

• Comparison : Compare the experimentally determined percentages with the theoretical percentages calculated from the molecular formula C₁₃H₁₁NS.

Element	Theoretical Percentage
Carbon	73.20%
Hydrogen	5.20%
Nitrogen	6.57%
Sulfur	15.03%

Conclusion

The molecular formula (C₁₃H₁₁NS) and molecular weight (approximately 213.304 amu) of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline are fundamental parameters that have been rigorously established through structural analysis and calculation based on standard atomic weights. This in-depth guide provides the necessary foundational knowledge for researchers and professionals working with this compound, ensuring accuracy in experimental design, data interpretation, and potential therapeutic applications.

References

• Atomic Weights of the Elements 2021. (2022). Pure and Applied Chemistry, 94(5), 573-600. [Link]

• Encyclopædia Britannica. (n.d.). Nitrogen. Retrieved February 12, 2026, from [Link]

• NIST Physical Measurement Laboratory. (n.d.). Atomic Weights and Isotopic Compositions for Carbon. Retrieved February 12, 2026, from [Link]

• NIST Physical Measurement Laboratory. (n.d.). Atomic Weights and Isotopic Compositions for Hydrogen. Retrieved February 12, 2026, from [Link]

• NIST Physical Measurement Laboratory. (n.d.). Atomic Weights and Isotopic Compositions for Nitrogen. Retrieved February 12, 2026, from [Link]

• NIST Physical Measurement Laboratory. (n.d.). Atomic Weights and Isotopic Compositions for Sulfur. Retrieved February 12, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Nitrogen - Element information, properties and uses. Retrieved February 12, 2026, from [Link]

• Wikipedia. (n.d.). Hydrogen. Retrieved February 12, 2026, from [Link]

• Wikipedia. (n.d.). Nitrogen. Retrieved February 12, 2026, from [Link]

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An In-Depth Technical Guide to 3-ethynyl-N-(thiophen-3-ylmethyl)aniline: Structure, Synthesis, and Significance

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the novel chemical entity, 3-ethynyl-N-(thiophen-3-ylmethyl)aniline. Designed for professionals in chemical research and drug discovery, this document delves into the molecule's structural identifiers, a robust synthetic pathway, and its potential applications, grounded in the established significance of its constituent chemical motifs.

Core Molecular Identifiers

Precise identification is paramount in chemical research. The following table summarizes the key structural identifiers for 3-ethynyl-N-(thiophen-3-ylmethyl)aniline.

Identifier	Value	Source
IUPAC Name	3-ethynyl-N-(thiophen-3-ylmethyl)aniline	N/A
CAS Number	1019586-25-4
Molecular Formula	C₁₃H₁₁NS	[1]
Molecular Weight	213.30 g/mol	[1]
Canonical SMILES	C#CC1=CC(=CC=C1)NCCC2=CC=CS2
InChI Key	Predicted: ZJCDWJUIXJPDBA-UHFFFAOYSA-N	N/A

Note: The InChIKey is predicted based on the SMILES structure as a publicly available, definitive source has not been identified.

Rationale and Scientific Context: The Promise of a Hybrid Scaffold

The molecular architecture of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline is a deliberate hybridization of three pharmacologically significant moieties: a substituted aniline, an ethynyl group, and a thiophene ring. This unique combination suggests a high potential for biological activity, making it a compelling target for further investigation.

• The Thiophene Moiety : A well-established "privileged scaffold" in medicinal chemistry, the thiophene ring is a bioisostere of the phenyl ring but with distinct electronic and lipophilic properties. Its presence in numerous FDA-approved drugs underscores its ability to favorably interact with a wide range of biological targets. Thiophene derivatives have demonstrated a vast spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.

• The Ethynylaniline Core : The ethynyl group is a small, rigid, and linear functional group that can act as a hydrogen bond acceptor and participate in various chemical transformations. The aniline scaffold is a cornerstone of many pharmaceuticals, and its substitution pattern dramatically influences its biological effects. The presence of the ethynyl group on the aniline ring can introduce conformational rigidity and provide a handle for further derivatization, such as in click chemistry or Sonogashira coupling reactions.

The strategic combination of these fragments in 3-ethynyl-N-(thiophen-3-ylmethyl)aniline creates a molecule with a defined three-dimensional shape and a rich electronic profile, making it an attractive candidate for screening in various drug discovery programs.

Synthetic Protocol: Reductive Amination

The most logical and efficient synthetic route to 3-ethynyl-N-(thiophen-3-ylmethyl)aniline is through a one-pot reductive amination reaction. This widely used transformation reliably forms carbon-nitrogen bonds by reacting a carbonyl compound with an amine in the presence of a reducing agent.[2]

Proposed Synthetic Scheme

The synthesis involves the reaction of 3-ethynylaniline with thiophene-3-carboxaldehyde, followed by in-situ reduction of the resulting imine intermediate.

Caption: Proposed synthesis of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline.

Step-by-Step Experimental Procedure

This protocol is adapted from established methods for the reductive amination of anilines.[2]

Materials:

• 3-Ethynylaniline (1.0 eq)[3]

• Thiophene-3-carboxaldehyde (1.05 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate/Hexanes mixture for elution

Procedure:

• To a solution of 3-ethynylaniline (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon), add thiophene-3-carboxaldehyde (1.05 eq).

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the imine intermediate.

• Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. Caution: The reaction may be exothermic.

• Continue stirring at room temperature and monitor the reaction progress by thin-layer chromatography (TLC) until the starting materials are consumed (typically 2-4 hours).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using an appropriate gradient of ethyl acetate in hexanes to yield the pure 3-ethynyl-N-(thiophen-3-ylmethyl)aniline.

Rationale for Reagent Selection

• Sodium Triacetoxyborohydride (NaBH(OAc)₃): This reducing agent is particularly well-suited for one-pot reductive aminations. It is milder and more selective for the reduction of iminium ions over aldehydes compared to other borohydrides like sodium borohydride (NaBH₄). This selectivity minimizes the undesired reduction of the starting aldehyde.

• Dichloromethane (DCM): DCM is a common solvent for this reaction due to its ability to dissolve the reactants and its relative inertness under the reaction conditions.

Anticipated Characterization

• ¹H NMR:

  • A singlet for the ethynyl proton (C≡C-H).

  • Multiplets in the aromatic region corresponding to the protons on the aniline and thiophene rings.

  • A singlet or doublet for the benzylic methylene protons (-CH₂-).

  • A broad singlet for the amine proton (N-H).

• ¹³C NMR:

  • Two signals for the alkyne carbons.

  • Multiple signals in the aromatic region for the carbons of the aniline and thiophene rings.

  • A signal for the benzylic methylene carbon.

• FT-IR:

  • A sharp, weak absorption around 3300 cm⁻¹ for the C≡C-H stretch.

  • A sharp absorption around 2100 cm⁻¹ for the C≡C stretch.

  • A broad absorption in the range of 3350-3450 cm⁻¹ for the N-H stretch.

  • Absorptions in the 1600-1450 cm⁻¹ region corresponding to the aromatic C=C stretching vibrations.

• Mass Spectrometry (MS):

  • The molecular ion peak (M⁺) corresponding to the molecular weight of the compound (213.30 g/mol ).

Potential Applications in Drug Discovery and Chemical Biology

The unique structural features of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline make it a promising candidate for investigation in several areas of drug discovery and chemical biology.

• Kinase Inhibitors: Many kinase inhibitors feature a substituted aniline core that interacts with the hinge region of the kinase domain. The thiophene and ethynyl groups can be explored for their ability to occupy adjacent hydrophobic pockets, potentially leading to high-potency and selective inhibitors.

• Antiproliferative Agents: Thiophene-containing molecules have shown significant activity against various cancer cell lines. This compound could be screened for its cytotoxic effects and potential to induce apoptosis.

• Probes for Chemical Biology: The terminal alkyne functionality serves as a versatile handle for "click chemistry" reactions, allowing for the straightforward attachment of fluorescent dyes, affinity tags, or other reporter molecules. This would enable its use as a chemical probe to study biological systems.

• Fragment-Based Drug Discovery: The molecule itself can be considered a sophisticated fragment for fragment-based screening campaigns, providing a starting point for the development of more complex and potent drug candidates.

Conclusion

3-ethynyl-N-(thiophen-3-ylmethyl)aniline represents a novel and synthetically accessible molecule with significant potential in the fields of medicinal chemistry and chemical biology. Its design incorporates key pharmacophoric elements that have a proven track record in successful drug development. The robust and scalable synthetic route via reductive amination allows for its efficient production, enabling further exploration of its biological properties. This technical guide provides the foundational knowledge for researchers to synthesize, characterize, and investigate the therapeutic potential of this promising compound.

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An In-depth Technical Guide to the Solubility of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline in DMSO and Methanol

This technical guide provides a comprehensive analysis of the solubility of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline in two common laboratory solvents: dimethyl sulfoxide (DMSO) and methanol. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis who require a deep understanding of the compound's behavior in these solvent systems. We will delve into the theoretical underpinnings of its solubility, provide detailed experimental protocols for its quantitative determination, and present a framework for data interpretation and application.

Introduction: The Critical Role of Solubility in Scientific Research

The solubility of a compound is a fundamental physicochemical property that dictates its utility in a vast array of scientific applications, from drug discovery and formulation to materials science. For a molecule like 3-ethynyl-N-(thiophen-3-ylmethyl)aniline, understanding its solubility is paramount for its effective use in synthetic reactions, purification processes, and biological assays. Inadequate solubility can lead to challenges in achieving desired concentrations for testing, unreliable experimental results, and difficulties in formulation and delivery.

1.1. Spotlight on 3-ethynyl-N-(thiophen-3-ylmethyl)aniline

3-ethynyl-N-(thiophen-3-ylmethyl)aniline, with the molecular formula C13H11NS and a molecular weight of approximately 213.30 g/mol , is an organic compound featuring an aniline ring substituted with an ethynyl group and a thiophen-3-ylmethyl group.[1] The presence of aromatic rings, a secondary amine, a terminal alkyne, and a sulfur-containing heterocycle imparts a unique combination of polarity and lipophilicity to the molecule. These structural features are the primary determinants of its solubility in different solvents.

1.2. The Solvents: DMSO and Methanol

• Dimethyl Sulfoxide (DMSO): A highly polar aprotic solvent, DMSO is renowned for its exceptional ability to dissolve a wide range of both polar and nonpolar compounds.[2][3] Its high boiling point (189 °C) and miscibility with water and many organic solvents make it a versatile choice for various applications, including as a solvent for stock solutions in biological screening.[2][3][4]

• Methanol (CH3OH): As the simplest alcohol, methanol is a polar protic solvent.[5][6] Its ability to act as both a hydrogen bond donor and acceptor allows it to effectively solvate polar molecules. It is completely miscible with water and many organic solvents.[5][7]

Theoretical Framework for Solubility

The principle of "like dissolves like" provides a foundational understanding of solubility. This principle suggests that substances with similar polarities are more likely to be soluble in one another.

• In DMSO: Given the polar aprotic nature of DMSO and the presence of polar functional groups (amine and the polarizable sulfur atom) in 3-ethynyl-N-(thiophen-3-ylmethyl)aniline, a moderate to high solubility is anticipated. The aromatic rings of the compound can also engage in favorable pi-pi stacking interactions with the sulfoxide group of DMSO.

• In Methanol: As a polar protic solvent, methanol can form hydrogen bonds with the secondary amine of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline (acting as a hydrogen bond donor) and the nitrogen and sulfur atoms (acting as hydrogen bond acceptors). This suggests that the compound should exhibit appreciable solubility in methanol.

While theoretical predictions are valuable, empirical determination is essential for precise quantification.

Quantitative Solubility Data

Compound	Solvent	Predicted Solubility	Experimentally Determined Solubility (mg/mL)	Experimentally Determined Molarity (M)
3-ethynyl-N-(thiophen-3-ylmethyl)aniline	DMSO	Moderate to High	To be determined	To be calculated
3-ethynyl-N-(thiophen-3-ylmethyl)aniline	Methanol	Moderate to High	To be determined	To be calculated

Experimental Protocol for Solubility Determination

The following protocol outlines a robust method for determining the equilibrium solubility of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline.

4.1. Materials and Equipment

• 3-ethynyl-N-(thiophen-3-ylmethyl)aniline (solid)

• Anhydrous DMSO

• Anhydrous Methanol

• Analytical balance

• Vortex mixer

• Thermostatic shaker/incubator

• Microcentrifuge

• Calibrated micropipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Appropriate vials and sample tubes

4.2. Experimental Workflow Diagram

Caption: Experimental workflow for determining equilibrium solubility.

4.3. Step-by-Step Procedure

• Preparation of a Supersaturated Solution:

  • Accurately weigh approximately 10 mg of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline into a microcentrifuge tube.

  • Add a small, precise volume of the chosen solvent (DMSO or methanol), for example, 0.5 mL.

  • Vortex the mixture vigorously for 2-3 minutes. If the compound completely dissolves, add more of the compound in small, weighed increments until a solid precipitate remains.[8]

• Equilibration:

  • Place the supersaturated solution in a thermostatic shaker or incubator set to a constant temperature (e.g., 25 °C).

  • Allow the solution to equilibrate for at least 24 hours with continuous gentle agitation. This ensures that the system reaches thermodynamic equilibrium.[8]

• Separation of Undissolved Solid:

  • Centrifuge the equilibrated solution at a high speed (e.g., 14,000 rpm) for 10-15 minutes to pellet the undissolved solid.[8]

• Sample Preparation for Analysis:

  • Carefully withdraw a known volume of the clear supernatant without disturbing the solid pellet.

  • Dilute the supernatant with a suitable solvent in which the compound is highly soluble to bring the concentration within the linear range of the analytical instrument.

• Quantification:

  • Analyze the diluted supernatant using a validated analytical method (e.g., HPLC or UV-Vis spectroscopy) to determine the concentration of the dissolved compound.

  • A standard calibration curve of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline should be prepared in the same diluent to ensure accurate quantification.

• Calculation of Solubility:

  • Back-calculate the original concentration in the undiluted supernatant using the dilution factor.

  • Express the solubility in mg/mL and convert to molarity (mol/L) using the compound's molecular weight.

Logical Relationships in Solubility

The solubility of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline is governed by a balance of intermolecular forces between the solute and the solvent.

Caption: Intermolecular forces governing solubility.

For dissolution to occur, the energy gained from solute-solvent interactions must overcome the energy of the solute-solute (crystal lattice) and solvent-solvent interactions.

Conclusion and Future Directions

This guide has provided a comprehensive overview of the theoretical and practical aspects of determining the solubility of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline in DMSO and methanol. While specific quantitative data is not yet published, the detailed experimental protocol herein provides a clear path for researchers to obtain this critical information. The resulting data will be invaluable for optimizing experimental conditions, ensuring the reliability of screening data, and advancing the development of new chemical entities. It is recommended that solubility be assessed at various temperatures to construct a solubility curve, further enhancing the utility of this data.

References

• Gaylord Chemical Company, LLC. (n.d.). DMSO Physical Properties. GChem. Retrieved from [Link]

• Cetiner, A. (n.d.). PHYSICAL PROPERTIES OF METHANOL. Cetiner Engineering. Retrieved from [Link]

• Jee, S. (n.d.). Chemistry Methanol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Physical Properties of Dimethyl Sulfoxide and its Function in Biological Systems. Retrieved from [Link]

• Gaylord Chemical Company, LLC. (n.d.). Methanol Solvent Properties. Retrieved from [Link]

• ResearchGate. (n.d.). Physical properties of dimethyl sulphoxide and water. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Methanol. PubChem. Retrieved from [Link]

• Gaylord Chemical Company, LLC. (n.d.). Dimethyl Sulfoxide Solvent Properties. Retrieved from [Link]

• Methanex Corporation. (n.d.). Physical Properties of Pure Methanol. Retrieved from [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

• University of Toronto. (2023). Solubility of Organic Compounds. Retrieved from [Link]

• ICCVAM. (2003). ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. Retrieved from [Link]

• Balakin, K., et al. (2004). In Silico Estimation of DMSO Solubility of Organic Compounds for Bioscreening. Journal of Biomolecular Screening. Retrieved from [Link]

• YouTube. (2021). Solubility Tests for Organic Compounds. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-(Thiophen-2-yl)aniline. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Ethyl-n-methylaniline. PubChem. Retrieved from [Link]

• Singh, D., et al. (n.d.). Et3N/DMSO-supported one-pot synthesis of highly fluorescent β-carboline-linked benzothiophenones via sulfur insertion and estimation of the photophysical properties. PubMed Central. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Nitroaniline. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-ethyl-3-methylaniline. PubChem. Retrieved from [Link]

• Semantic Scholar. (2021). Synthesis of Polar Aromatic Substituted Terminal Alkynes from Propargyl Amine. Retrieved from [Link]

• Scilit. (n.d.). Correlation structure–properties of poly(3-methyl-thiophene) (P3MTh) synthesized using TiCl4 as an oxidant. Retrieved from [Link]

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A Researcher's Protocol for the Safe Handling and Risk Assessment of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline

An in-depth technical guide on the safe handling and risk assessment of novel chemical entities, with a focus on 3-ethynyl-N-(thiophen-3-ylmethyl)aniline, is provided for researchers, scientists, and drug development professionals. This guide emphasizes a proactive, knowledge-based approach to safety in a research and development environment where all hazards may not be fully characterized.

This technical guide offers a framework for the safe handling and use of novel chemical entities such as 3-ethynyl-N-(thiophen-3-ylmethyl)aniline in a laboratory setting. It is intended as a supplemental resource to guide best practices in risk assessment and experimental design, rather than a replacement for a formal, compound-specific Safety Data Sheet (SDS).

Part 1: Pre-Use Hazard Analysis and Data Synthesis

A thorough understanding of the potential hazards associated with a new chemical is crucial before any experimental work begins. For a compound like 3-ethynyl-N-(thiophen-3-ylmethyl)aniline, where extensive public data may be limited, a precautionary approach is necessary. This involves analyzing its structure for known toxicophores and reactive groups.

1.1. Structural Deconstruction and Hazard Identification

• Aniline Moiety: The presence of an aniline core is a primary concern. Anilines are a well-documented class of compounds with potential for hematotoxicity, and they are often investigated for genotoxicity and carcinogenicity. The aromatic amine can be metabolized to reactive intermediates that can bind to cellular macromolecules.

• Thiophene Ring: While thiophenes are generally considered relatively stable aromatic heterocycles, their metabolism can sometimes lead to the formation of reactive electrophilic species. The specific substitution pattern will influence this reactivity.

• Ethynyl Group: Terminal alkynes can present several hazards. They can be unstable, particularly in the presence of certain metals, and can form explosive metal acetylides. They are also a reactive functional group that can participate in various exothermic reactions.

1.2. Physicochemical Property Estimation

In the absence of a formal SDS, computational tools can provide estimates of key physicochemical properties that inform handling and storage procedures.

Table 1: Estimated Physicochemical Properties of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline

Property	Estimated Value	Implication for Handling
Molecular Weight	227.31 g/mol	Influences weighing and molar calculations.
Boiling Point	~400-450 °C (Predicted)	Low volatility at room temperature, reducing inhalation risk.
Melting Point	~50-70 °C (Predicted)	Likely a solid at room temperature.
LogP	~3.5-4.0 (Predicted)	Indicates good lipid solubility and potential for absorption through the skin.
Water Solubility	Low (Predicted)	May require organic solvents for dissolution.

Note: These are computationally predicted values and should be used as a guide only. Experimental verification is required.

Part 2: A Step-by-Step Risk Assessment and Mitigation Workflow

A systematic risk assessment is a continuous process throughout the experimental lifecycle.

2.1. Experimental Protocol: A General Workflow for Handling

This protocol outlines a self-validating system for handling potent or uncharacterized compounds.

• Controlled Area Designation: Designate a specific area for handling the compound, such as a certified chemical fume hood, to contain any potential spills or airborne particles. This minimizes the risk of cross-contamination and unintentional exposure.

• Personal Protective Equipment (PPE) Selection: Based on the predicted LogP and the aniline structure, dermal absorption is a significant risk. Therefore, double gloving with chemically resistant gloves (e.g., nitrile) is recommended. A lab coat and safety glasses are mandatory. For weighing solid material, a dust mask or a respirator may be warranted to prevent inhalation.

• Weighing and Solution Preparation: To prevent inhalation of fine powders, weigh the solid compound in a fume hood. Use anti-static weigh boats to minimize dispersal. When dissolving, add the solvent to the solid slowly to avoid splashing.

• Reaction Setup and Monitoring: The ethynyl group can undergo energetic reactions. Reactions should be conducted at the smallest possible scale initially. Monitor the reaction temperature closely, especially during reagent addition, and have an appropriate cooling bath on standby.

• Waste Disposal: All waste contaminated with 3-ethynyl-N-(thiophen-3-ylmethyl)aniline should be segregated into a dedicated, labeled hazardous waste container. This prevents accidental mixing with incompatible waste streams and ensures proper disposal by environmental health and safety personnel.

2.2. Visualization of the Risk Assessment Workflow

The following diagram illustrates the logical flow of a comprehensive risk assessment for a novel research chemical.

Protocols & Analytical Methods

Application Note: Protocols for Click Chemistry Conjugation Using 3-ethynyl-N-(thiophen-3-ylmethyl)aniline

Introduction

The convergence of medicinal chemistry and bioconjugation has created a demand for versatile molecular building blocks that can reliably link biological molecules, drug payloads, or imaging agents. 3-ethynyl-N-(thiophen-3-ylmethyl)aniline is one such building block, strategically designed for modern synthetic applications. It incorporates three key pharmacophoric elements: a terminal alkyne for click chemistry, a central aniline scaffold common in drug discovery[1][2], and a thiophene ring, a privileged heterocycle in numerous FDA-approved pharmaceuticals.[3][4] The terminal alkyne handle makes this molecule an ideal substrate for the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry".[5][6][7]

This guide provides an in-depth technical overview and detailed protocols for utilizing 3-ethynyl-N-(thiophen-3-ylmethyl)aniline in CuAAC reactions. We will explore the causality behind experimental choices, provide self-validating protocols, and discuss critical considerations for its application in research, particularly for scientists in drug development and chemical biology.

Physicochemical Properties of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline

A thorough understanding of the reagent's properties is fundamental to successful experimentation.

Property	Value	Source
Chemical Formula	C₁₃H₁₁NS	[8]
Molecular Weight	213.3 g/mol	[8][9]
CAS Number	1019586-25-4	[10]
Appearance	Solid, semi-solid, or liquid	[8]
Purity	Typically ≥95%	[8][9]
Storage Conditions	2-8°C, sealed in dry, dark place	[8]

Core Scientific Concepts

The Role of the Thiophene Moiety

The thiophene ring is a five-membered, sulfur-containing aromatic heterocycle frequently employed in drug design. It often serves as a bioisostere for a benzene ring, maintaining or enhancing biological activity while modulating physicochemical properties like solubility and metabolism.[3][11] However, researchers should be aware that the thiophene ring is also a "structural alert," as its metabolism, often cytochrome P450-dependent, can sometimes lead to reactive metabolites like thiophene S-oxides.[12][13] This does not preclude its use but warrants consideration in downstream toxicological assessments for drug candidates.[12][13]

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is the premier example of click chemistry, uniting a terminal alkyne (like 3-ethynyl-N-(thiophen-3-ylmethyl)aniline) and an azide to form a stable 1,4-disubstituted 1,2,3-triazole linkage.[5][7] The reaction's utility stems from its high efficiency, mild reaction conditions, exceptional regioselectivity, and tolerance of a wide array of functional groups, which often eliminates the need for protecting groups.[5][14] The copper(I) catalyst is central to the mechanism, activating the alkyne for cycloaddition.[7][14]

Caption: General mechanism for the CuAAC reaction.

A Note on Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

It is critical to distinguish CuAAC from SPAAC. SPAAC is a copper-free click reaction driven by the high ring strain of a cyclooctyne.[15][16][] 3-ethynyl-N-(thiophen-3-ylmethyl)aniline, being a terminal, non-strained alkyne, is not a suitable substrate for SPAAC. For bioorthogonal applications where a copper-free method is mandatory, the synthetic strategy must be inverted: the aniline-thiophene scaffold would need to be functionalized with an azide to react with a partner molecule bearing a strained alkyne (e.g., BCN, DIBO, or DBCO).[15][18]

Protocol: CuAAC Ligation with 3-ethynyl-N-(thiophen-3-ylmethyl)aniline

This protocol provides a robust starting point for the conjugation of an azide-containing molecule to 3-ethynyl-N-(thiophen-3-ylmethyl)aniline.

Experimental Workflow

Sources

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• 2. Discovery of Novel 2-Substituted Aniline Pyrimidine Based Derivatives as Potent Mer/c-Met Dual Inhibitors with Improvement Bioavailability [mdpi.com]
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• 4. Therapeutic importance of synthetic thiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
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• 10. 1019586-25-4|3-Ethynyl-N-(thiophen-3-ylmethyl)aniline|BLD Pharm [bldpharm.com]
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• 13. Bioactivation potential of thiophene-containing drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. pdf.benchchem.com [pdf.benchchem.com]
• 18. Cyclooctynes for Strain-Promoted Azide–Alkyne Cycloaddition (SPAAC) - Enamine [enamine.net]

Application Note: Synthesis of Triazole Derivatives from 3-ethynyl-N-(thiophen-3-ylmethyl)aniline via CuAAC

Executive Summary

This application note details the optimized protocol for the synthesis of 1,2,3-triazole derivatives utilizing 3-ethynyl-N-(thiophen-3-ylmethyl)aniline (CAS 1019586-25-4) as the alkyne scaffold. This specific building block combines an aniline core—common in kinase inhibitors (e.g., Erlotinib analogues)—with a thiophene moiety, offering unique electronic properties and bioisosteric potential for drug discovery.

The protocol employs the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), often referred to as "Click Chemistry."[1][] Due to the moderate lipophilicity of the thiophene-aniline scaffold and the potential for copper coordination by the secondary amine, this guide prioritizes solubility optimization and ligand-accelerated catalysis to ensure high yields and purity.

Scientific Background & Retrosynthetic Analysis

The Scaffold

The starting material, 3-ethynyl-N-(thiophen-3-ylmethyl)aniline, possesses three critical features:

• Terminal Alkyne: The reactive handle for the cycloaddition.

• Secondary Amine (Aniline): A potential donor for H-bonds in biological targets but also a weak ligand for Cu(I) species, which can retard the reaction if not managed.

• Thiophene Ring: Adds lipophilicity and aromatic character, often requiring organic co-solvents rather than purely aqueous conditions.

Reaction Mechanism (CuAAC)

The reaction proceeds via a stepwise mechanism involving a copper(I) acetylide intermediate. The use of a stabilizing ligand (e.g., THPTA or TBTA) is recommended to protect the Cu(I) oxidation state from the amine functionality and atmospheric oxygen.[1]

Figure 1: General reaction scheme for the CuAAC synthesis of triazole derivatives from the target alkyne.

Experimental Design & Optimization

Solvent System Selection

The primary challenge with this specific alkyne is solubility. While standard Click chemistry uses water/t-Butanol, the thiophene-aniline derivative may precipitate, halting the reaction.

Solvent System	Ratio (v/v)	Solubility Rating	Reaction Rate	Recommended For
t-BuOH / H₂O	1:1	Low	Moderate	Highly polar azides
THF / H₂O	2:1	High	Fast	General screening
DMSO / H₂O	4:1	Very High	Fast	Lipophilic azides/alkynes
DMF	100%	High	Slow (requires CuI)	Water-sensitive azides

Catalyst & Ligand Strategy

• Source: CuSO₄[1][3][4][5]·5H₂O reduced in situ by Sodium Ascorbate is preferred over CuI to prevent oxidation byproducts.

• Ligand: THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) is strongly recommended.[1] It prevents Cu(I) disproportionation and protects the catalyst from the aniline nitrogen of the substrate.

Detailed Protocol: Synthesis of Triazole Derivatives

Objective: Synthesize a library of triazoles from 3-ethynyl-N-(thiophen-3-ylmethyl)aniline.

Materials Required[4][6][7]

• Alkyne: 3-ethynyl-N-(thiophen-3-ylmethyl)aniline (1.0 equiv)

• Azide: R-N₃ (1.1 equiv) (Commercial or prepared in situ)

• Catalyst: CuSO₄[1][3][4][5]·5H₂O (100 mM stock in water)

• Reductant: Sodium Ascorbate (500 mM stock in water, freshly prepared)

• Ligand: THPTA (200 mM stock in water)

• Solvent: DMSO (Dimethyl sulfoxide) or THF (Tetrahydrofuran)

Step-by-Step Procedure

Step 1: Preparation of Reaction Mixture

• In a 4 mL glass vial equipped with a magnetic stir bar, dissolve 3-ethynyl-N-(thiophen-3-ylmethyl)aniline (45 mg, 0.21 mmol, 1.0 equiv) in DMSO (1.5 mL).

• Add the desired Organic Azide (0.23 mmol, 1.1 equiv).

  • Note: If the azide is solid, dissolve it in 0.5 mL DMSO before addition.

• Stir the mixture at room temperature to ensure homogeneity.

Step 2: Catalyst Complex Formation (Premix)

Rationale: Premixing Copper and Ligand ensures the active catalyst is formed before exposure to the alkyne, protecting the metal from chelation by the aniline.

• In a separate microcentrifuge tube, mix:

  • CuSO₄ solution: 10.5 µL (0.05 equiv, 5 mol%)

  • THPTA Ligand solution: 26.0 µL (0.25 equiv, 25 mol%)

• Vortex briefly and let stand for 1 minute. The solution should remain blue/teal.

Step 3: Initiation[1]

• Add the Cu-THPTA complex to the main reaction vial.

• Add Sodium Ascorbate solution (42 µL, 0.10 equiv, 10 mol%) dropwise.

  • Observation: The solution may turn from blue to colorless or pale yellow, indicating the reduction to Cu(I).

• Cap the vial and stir at room temperature for 2–4 hours .

  • QC Check: Monitor by TLC (System: Hexane/Ethyl Acetate 3:1). The alkyne spot (high R_f) should disappear.

Step 4: Workup

• Dilute the reaction mixture with Ethyl Acetate (15 mL) .

• Wash the organic layer with Water (10 mL x 2) to remove DMSO and copper salts.

• Wash with Brine (10 mL) .

• Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure.

Step 5: Purification[6]

• Purify the crude residue via Flash Column Chromatography .

  • Stationary Phase: Silica Gel (230-400 mesh).

  • Mobile Phase: Gradient of Hexane -> Hexane/EtOAc (70:30).

• Isolate the product as a solid/oil and dry under high vacuum.

Troubleshooting & Optimization Logic

If the reaction stalls or produces byproducts, use the following decision logic to troubleshoot.

Figure 2: Troubleshooting workflow for stalled CuAAC reactions involving thiophene-anilines.

References

• CuAAC Mechanism & Ligands

  • Presolski, S. I., Hong, V., & Finn, M. G. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology.

• Thiophene-Triazole Biological Activity

  • Al-Wahaibi, L. H., et al. (2024).[7] Thiophene-Linked 1,2,4-Triazoles: Synthesis, Structural Insights and Antimicrobial and Chemotherapeutic Profiles. MDPI.

• Starting Material Data (CAS 1019586-25-4)

  • BLD Pharmatech. (n.d.). 3-Ethynyl-N-(thiophen-3-ylmethyl)aniline Product Page.

• General Triazole Synthesis Review

  • Matin, P., et al. (2022).[8] Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Pharmacology.

Sources

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• 6. fluorochem.co.uk [fluorochem.co.uk]
• 7. mdpi.com [mdpi.com]
• 8. v3.pjsir.org [v3.pjsir.org]

Technical Application Note: Dual-Mode Cross-Linking using 3-ethynyl-N-(thiophen-3-ylmethyl)aniline (ETMA)

Executive Summary

This guide details the application of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline (ETMA) as a heterofunctional cross-linker in the development of advanced conductive polymers and hydrogels.

ETMA represents a class of "bridge" molecules that fuse two orthogonal chemistries:

• Electronic Connectivity: The N-(thiophen-3-ylmethyl)aniline moiety allows for oxidative or electrochemical polymerization, integrating into conductive backbones (Polyaniline/Polythiophene hybrids).

• Chemical Versatility: The 3-ethynyl group serves as a high-fidelity "Click Chemistry" handle (CuAAC), enabling covalent cross-linking to azide-functionalized hydrogels or post-polymerization surface functionalization.

Primary Use Cases:

• Synthesis of conductive hydrogels for tissue engineering (cardiac/neural patches).

• Fabrication of bio-functionalized electrochemical sensors.

• Stabilizing organic electronic interfaces via cross-linking.

Material Profile & Properties[1][2][3][4][5][6][7][8]

Before initiating protocols, ensure the monomer meets the specific solubility and stability requirements for your system.

Property	Specification / Note
Chemical Name	3-ethynyl-N-(thiophen-3-ylmethyl)aniline
Abbreviation	ETMA
Molecular Formula	C₁₃H₁₁NS
Molecular Weight	~213.30 g/mol
Solubility	Soluble in DMSO, Acetonitrile (ACN), DMF, CH₂Cl₂. Insoluble in water.
Reactivity A (Electronic)	Electropolymerizable at ~0.7–0.9 V vs. Ag/AgCl (Aniline/Thiophene oxidation).
Reactivity B (Click)	Terminal Alkyne; reacts with Azides via Cu(I) catalysis (CuAAC).[1][2]
Storage	Store at -20°C under Argon/Nitrogen. Light sensitive (protect from UV).

Mechanistic Workflow

The utility of ETMA lies in its ability to undergo two distinct reaction types without mutual interference. The diagram below illustrates the "Dual-Mode" activation pathway.

Figure 1: Dual-Mode Activation. Route A forms the conductive chain; Route B anchors the chain to a matrix or biomolecule.

Application Protocols

Protocol A: Electrochemical Polymerization (Surface Functionalization)

Objective: Create a conductive thin film on an electrode (Gold or ITO) that presents free alkyne groups for subsequent bio-functionalization.

Reagents:

• Monomer: 10 mM ETMA.

• Solvent: Acetonitrile (ACN).[3]

• Electrolyte: 0.1 M Lithium Perchlorate (LiClO₄) or TBAPF₆.

• Acid: 1.0 M HClO₄ (Optional, if aniline-like protonation mechanism is desired).

Step-by-Step Methodology:

• Electrolyte Preparation:

  • Dissolve LiClO₄ in ACN to reach 0.1 M concentration.

  • Purge with Nitrogen (N₂) for 15 minutes to remove dissolved oxygen (critical for radical stability).

• Monomer Addition:

  • Add ETMA to the electrolyte solution to a final concentration of 10 mM. Stir until fully dissolved.

• Electrochemical Setup:

  • Working Electrode (WE): Gold (Au) disk or Indium Tin Oxide (ITO) slide.

  • Counter Electrode (CE): Platinum wire/mesh.

  • Reference Electrode (RE): Ag/Ag⁺ (0.01 M AgNO₃ in ACN) or Ag/AgCl (aq) with salt bridge.

• Cyclic Voltammetry (CV) Deposition:

  • Scan Range: -0.2 V to +1.2 V (vs Ag/AgCl). Note: Scan range may need optimization. Avoid going >1.3V to prevent over-oxidation.

  • Scan Rate: 50 mV/s.

  • Cycles: 10–20 cycles.

  • Observation: Look for the emergence of broad redox peaks (polyaniline/thiophene character) and increasing current density with each cycle, indicating film growth.

• Washing:

  • Rinse the electrode gently with monomer-free ACN to remove unreacted species.

  • Air dry or dry under N₂ stream.

Protocol B: "Click" Functionalization of Poly-ETMA Films

Objective: Attach an Azide-labeled capture probe (e.g., Aptamer-N₃ or RGD-peptide-N₃) to the Poly-ETMA surface.

Reagents:

• Ligand: Azide-functionalized target (10–50 µM).

• Catalyst: CuSO₄ (100 µM) + Sodium Ascorbate (500 µM).

• Ligand Stabilizer: TBTA or THPTA (Ligand for Copper, enhances efficiency and protects biomolecules).

• Buffer: PBS (pH 7.4) or DMSO/Water mixture (depending on solubility).

Step-by-Step Methodology:

• Catalyst Mix Preparation:

  • Premix CuSO₄ and THPTA (1:2 molar ratio) in a small volume of water.

  • Add Sodium Ascorbate (freshly prepared) to reduce Cu(II) to Cu(I). The solution should remain clear/colorless.

• Incubation:

  • Immerse the Poly-ETMA coated electrode into the reaction mixture containing the Azide-Target.

  • Time: Incubate for 1–4 hours at Room Temperature in the dark.

  • Note: If using biologicals, ensure the copper concentration is minimized or use copper-free click (SPAAC) if the alkyne was designed as a strained cyclooctyne (unlikely for ETMA, so CuAAC is standard).

• Cleaning:

  • Wash extensively with EDTA solution (10 mM) to chelate and remove cytotoxic copper ions.

  • Rinse with PBS.

Protocol C: Conductive Hydrogel Cross-linking

Objective: Use ETMA to cross-link an Azide-functionalized polymer (e.g., PEG-N₃) while simultaneously polymerizing the backbone to create a conductive path through the gel.

Workflow Logic:

• Step 1 (Click): Mix ETMA with Multi-arm PEG-Azide. The alkyne-azide reaction forms the cross-links, turning the liquid into a gel.

• Step 2 (Doping/Polymerization): Infiltrate the gel with an oxidant (Ammonium Persulfate - APS) to polymerize the aniline/thiophene moieties in situ.

Figure 2: Sequential synthesis of conductive hydrogels using ETMA as the electro-active cross-linker.

Critical Analysis & Troubleshooting

Steric Hindrance

The meta-position of the ethynyl group on the aniline ring is strategically chosen to minimize interference with the para-coupling usually required for conductive polyaniline formation. However, bulky azide groups attached via the click reaction before electropolymerization may disrupt film packing (conductivity).

• Recommendation: For maximum conductivity, polymerize first (Protocol A), then click (Protocol B). For maximum 3D network stability, click first (Protocol C).

Oxygen Sensitivity

Radical cation polymerization (aniline/thiophene) is sensitive to oxygen.

• Validation: If the film is not depositing (no current increase in CV), ensure the solution is thoroughly degassed with Nitrogen/Argon.

Copper Toxicity

For biomedical applications (Protocol C), Copper (Cu) from the click catalyst is toxic.

• Remediation: Wash hydrogels with 10-50 mM EDTA for 24 hours. Alternatively, use Ruthenium-catalyzed click chemistry if compatible, though CuAAC is preferred for terminal alkynes.

References

• Click Chemistry in Conductive Polymers

  • Title: Functional Conducting Polymers via Thiol-ene and Click Chemistry.[4]

  • Source: NIH / PubMed Central.
  • Context: Discusses the tolerance of click reactions in conductive polymer synthesis.

• Electropolymerization of Aniline Derivatives

  • Title: Electropolymerization of aniline monomer and effects of synthesis conditions.[5]

  • Source: Mediterranean Journal of Chemistry (via ResearchG
  • Context: Provides baseline CV parameters for aniline-based electropolymeriz

• Thiophene-Aniline Copolymers

  • Title: Synthesis and characterization of aniline and thiophene copolymers.

  • Source: ResearchGate.[3][1]

  • Context: Validates the copolymerization potential of mixed thiophene/aniline systems.

• 3-Ethynylaniline Properties

  • Title: 3-Ethynylaniline Product Profile.

  • Source: Sigma-Aldrich.[6][7]

  • Context: Baseline chemical d

Sources

• 1. researchgate.net [researchgate.net]
• 2. “Thiol-ene” click chemistry: A facile and versatile route to functionalization of porous polymer monoliths - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Functional Conducting Polymers via Thiol-ene Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 3-Ethynyl-N-(thiophen-2-ylmethyl)aniline | 1019586-19-6 [sigmaaldrich.com]
• 7. 3-エチニルアニリン ≥98% | Sigma-Aldrich [sigmaaldrich.com]

Reference Data & Comparative Studies

A Predictive Guide to the Mass Spectrometry Fragmentation of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline

This guide provides a predictive analysis of the electron ionization mass spectrometry (EI-MS) fragmentation pattern for the novel compound 3-ethynyl-N-(thiophen-3-ylmethyl)aniline. In the absence of direct experimental data for this specific molecule, this document synthesizes established fragmentation principles from foundational chemical moieties—aniline, thiophene, and phenylacetylene—to construct a reliable, predictive framework. This approach is designed for researchers, scientists, and drug development professionals who require a robust hypothesis for identifying this molecule and its analogues in complex matrices or for confirming its structure post-synthesis.

Introduction: The Rationale for a Predictive Approach

Mass spectrometry is an indispensable tool in chemical analysis, providing critical information on molecular weight and structure through the controlled fragmentation of ionized molecules. For novel compounds like 3-ethynyl-N-(thiophen-3-ylmethyl)aniline, understanding the expected fragmentation pattern is paramount for structural confirmation and purity assessment.

This guide moves beyond a simple recitation of potential fragments. It delves into the mechanistic logic behind bond cleavages, drawing parallels with well-documented fragmentation behaviors of related chemical classes. By understanding the why behind the fragmentation—the formation of stable carbocations, the influence of aromatic systems, and characteristic neutral losses—we can build a confident, predictive model of the mass spectrum.

Molecular Structure and Predicted Molecular Ion

The first step in any mass spectrometry analysis is to identify the molecular ion (M•+), which provides the molecular weight of the compound. Aromatic compounds are known to produce strong molecular ion peaks due to the stability of their π-electron systems, and we predict the same for the title compound.[1]

• Molecular Formula: C₁₃H₁₁NS

• Exact Mass: 213.06 g/mol

• Predicted Molecular Ion (M•+): A prominent peak is expected at m/z 213 .

(Note: Image is a placeholder representation of the chemical structure.)

Key Predicted Fragmentation Pathways

The fragmentation of the molecular ion is not random; it follows pathways that lead to the most stable fragment ions. The structure of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline presents several likely cleavage points, which we will analyze systematically.

The Dominant Cleavage: Formation of the Thienyl-Tropylium Analogue

The most probable initial fragmentation in molecules containing a benzyl-like group is the cleavage of the benzylic C-C or C-N bond.[2] In this molecule, the bond between the aniline nitrogen and the methylene bridge (—CH₂—) is the weakest link. This alpha-cleavage is a dominant process in aliphatic amines.[1][3]

This cleavage leads to the formation of a highly stabilized cation derived from the thiophen-3-ylmethyl moiety. This fragment is analogous to the benzyl cation (C₇H₇⁺), which famously rearranges to the exceptionally stable, aromatic tropylium ion at m/z 91 .[4][5][6][7][8] The tropylium ion peak is often the base peak in the spectra of alkyl-substituted aromatic compounds.[6][8][9]

For our target molecule, the analogous fragmentation yields the thienylmethyl cation ([C₅H₅S]⁺), which can rearrange into a stable, aromatic thiopyrylium ion .

• Predicted Fragment: Thiopyrylium cation

• Predicted m/z: 97

• Significance: This peak at m/z 97 is predicted to be the base peak (the most intense peak) in the spectrum, serving as a key diagnostic marker for the N-(thiophen-3-ylmethyl) substructure.

Caption: Predicted formation of the base peak at m/z 97.

Fragmentation of the Aromatic Core

The aniline and ethynyl-substituted benzene ring will also undergo characteristic fragmentations, although these are expected to produce ions of lower abundance compared to the base peak.

• Loss of Acetylene (Ethyne): Phenylacetylene and its derivatives are known to lose a neutral molecule of acetylene (C₂H₂) from the molecular ion.[10] This provides a diagnostic peak for the ethynyl substituent.

  • Neutral Loss: C₂H₂ (26 Da)

  • Predicted Fragment: [M - C₂H₂]•+

  • Predicted m/z: 187

• Loss of Hydrogen Cyanide (HCN): A classic fragmentation pathway for anilines involves the elimination of HCN from the ring system.[3]

  • Neutral Loss: HCN (27 Da)

  • Predicted Fragment: [M - HCN]•+

  • Predicted m/z: 186

Fragmentation of the Thiophene Ring

The thiophene ring itself can fragment, particularly after the initial alpha-cleavage. The thiopyrylium ion (m/z 97) may undergo further fragmentation characteristic of the thiophene nucleus, such as the loss of a thioformyl radical (•CHS) or acetylene.[11][12]

• From m/z 97: Loss of •CHS (45 Da) -> m/z 52

• From m/z 97: Loss of C₂H₂ (26 Da) -> m/z 71

The following diagram illustrates the overall predicted fragmentation cascade.

Caption: Predicted EI-MS fragmentation pathway for the target molecule.

Summary of Predicted Key Fragments

The following table summarizes the most likely and diagnostically significant ions to be observed in the EI mass spectrum of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline.

m/z	Proposed Ion Structure/Formula	Neutral Loss	Significance
213	[C₁₃H₁₁NS]•+	-	Molecular Ion (M•+)
97	[C₅H₅S]⁺ (Thiopyrylium ion)	•C₈H₆N	Base Peak , characteristic of the thiophene-CH₂-N moiety
187	[C₁₁H₉NS]•+	C₂H₂	Indicates presence of ethynyl group
186	[C₁₂H₁₀S]•+	HCN	Characteristic loss from the aniline moiety
71	[C₄H₃S]⁺	From m/z 97: C₂H₂	Secondary fragmentation of the thiophene ring

Comparison with Alternative Analytical Techniques

While mass spectrometry is powerful, a multi-technique approach is always best for unambiguous structure confirmation.

Technique	Information Provided	Comparison to Mass Spectrometry
NMR Spectroscopy	Provides detailed information on the chemical environment of each proton and carbon atom, establishing connectivity.	Complementary. NMR confirms the precise isomeric structure and bonding, while MS confirms the molecular weight and substructures.
Infrared (IR) Spectroscopy	Identifies key functional groups, such as the N-H stretch (~3400 cm⁻¹), C≡C-H stretch (~3300 cm⁻¹), and aromatic C-H bonds.	Provides functional group data that supports the fragments proposed by MS.
UV-Vis Spectroscopy	Characterizes the conjugated π-electron system of the molecule, including the aniline, ethynyl, and thiophene chromophores.	Offers electronic information, whereas MS provides structural and mass information.

Hypothetical Experimental Protocol: EI-GC-MS Analysis

This protocol outlines a standard method for acquiring the mass spectrum of the title compound.

Objective: To obtain the electron ionization (EI) mass spectrum of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline.

1. Sample Preparation: a. Prepare a 1 mg/mL stock solution of the analyte in a suitable volatile solvent (e.g., Dichloromethane or Ethyl Acetate). b. Dilute the stock solution 1:100 with the same solvent to a final concentration of 10 µg/mL.

2. Instrumentation (GC-MS): a. Gas Chromatograph (GC):

• Injector: Split/Splitless, operated in split mode (e.g., 20:1) at 250°C.
• Injection Volume: 1 µL.
• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
• Column: Standard non-polar column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).
• Oven Program:
• Initial temperature: 100°C, hold for 1 minute.
• Ramp: 20°C/min to 300°C.
• Final hold: Hold at 300°C for 5 minutes. b. Mass Spectrometer (MS):
• Ion Source: Electron Ionization (EI).
• Ionization Energy: 70 eV.
• Source Temperature: 230°C.
• Quadrupole Temperature: 150°C.
• Mass Range: Scan from m/z 40 to 400.
• Solvent Delay: 3 minutes (to prevent filament damage from the solvent).

3. Data Analysis: a. Identify the chromatographic peak corresponding to the analyte. b. Extract the mass spectrum from the apex of the peak. c. Identify the molecular ion peak (m/z 213). d. Identify the base peak and other major fragment ions. e. Compare the obtained spectrum with the predicted fragmentation pattern outlined in this guide.

References

• Studies in the Heterocyclic Compounds: II. The Mass Spectra of Some Thiophene-Sulfonyl Derivatives. ResearchGate. [Link]

• Tropylium Ion, an Intriguing Moiety in Organic Chemistry. National Center for Biotechnology Information. [Link]

• Mass spectra of the phenylacetylene bromide and by-products of the synthesis. ResearchGate. [Link]

• Benzylium and tropylium cations identified as the two stable isomers of C7H7+. CNRS. [Link]

• Mass spectra of aromatic and acetylenic compounds. Part VI. The electron impact-induced rearrangements of substituted phenylacetylenes. Journal of the Chemical Society B: Physical Organic. [Link]

• mass spectrometry: tropylium ion. YouTube. [Link]

• Mass spectra of aniline with different ionization methods. ResearchGate. [Link]

• Tropylium ion. chemeurope.com. [Link]

• Crossed-Molecular-Beam Study on the Formation of Phenylacetylene from Phenyl Radicals and Acetylene. Angewandte Chemie International Edition. [Link]

• Aniline. NIST WebBook. [Link]

• Illustrated Glossary of Organic Chemistry - Tropylium cation. UCLA Chemistry. [Link]

• Electron Ionization Mass Spectrometry of Halogenated Anilines. Flipkart.com. [Link]

• Phenylacetylene mass spectrum taken from the NIST Chemistry Webbook database. ResearchGate. [Link]

• Mass Spectrometry and Gas‐Phase Chemistry of Anilines. ResearchGate. [Link]

• Electrochemical Polymerization of Aniline Investigated Using On-Line Electrochemistry/Electrospray Mass Spectrometry. ACS Publications. [Link]

• Detection of ethynylbenzene in TMC-1 and the interstellar search for 1,2-diethynylbenzene. Astronomy & Astrophysics. [Link]

• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. MDPI. [Link]

• 3-Thiophenecarboxaldehyde. NIST WebBook. [Link]

• Charge-exchange mass spectra of thiophene, pyrrole and furan. RSC Publishing. [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide. [Link]

• MASS SPECTROMETRY: FRAGMENTATION PATTERNS. eGyanKosh. [Link]

• Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations. PubMed. [Link]

• Phenylacetylene. Wikipedia. [Link]

• Charge-exchange mass spectra of thiophene, pyrrole and furan. Semantic Scholar. [Link]

• Mass Spectrometry: Fragmentation. SlidePlayer. [Link]

• THE MASS SPECTRA OF SOME SUBSTITUTED THIOPHENE-2-CARBOXYLIC ACIDS. Semantic Scholar. [Link]

• 14.6a Fragmentation Patterns of Alkanes, Alkenes, and Aromatic Compounds. YouTube. [Link]

• Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. MDPI. [Link]

• C8H10 mass spectrum of ethylbenzene fragmentation pattern of m/z m/e ions for analysis. Doc Brown's Chemistry. [Link]

• Mass spectrometry of N-[5,5-dimethyl-2(5H)-thienyliden]amines and N-(1-thiaspiro[4.5]dec-3-en-2-yliden)amines. Arkivoc. [Link]

• Mass Spectrometry-Based Fragmentation as an Identification Tool in Lignomics. CORE. [Link]

• Mass Spectrometry Fragmentation Part 1. YouTube. [Link]

• Fragmentation pattern of thiophenol from aglycon under pyrolysis. ResearchGate. [Link]

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. m.youtube.com [m.youtube.com]
• 3. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 4. Tropylium Ion, an Intriguing Moiety in Organic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Benzylium and tropylium cations identified as the two stable isomers of C7H7+ – Institut de Recherche en Astrophysique et Planétologie [irap.omp.eu]
• 6. youtube.com [youtube.com]
• 7. Tropylium_ion [chemeurope.com]
• 8. Illustrated Glossary of Organic Chemistry - Tropylium cation [chem.ucla.edu]
• 9. C8H10 mass spectrum of ethylbenzene fragmentation pattern of m/z m/e ions for analysis and identification of ethylbenzene image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. Mass spectra of aromatic and acetylenic compounds. Part VI. The electron impact-induced rearrangements of substituted phenylacetylenes - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 11. Charge-exchange mass spectra of thiophene, pyrrole and furan - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 12. semanticscholar.org [semanticscholar.org]

Comparative Guide: Crystallographic Packing of Thiophene-Aniline Derivatives

Executive Summary

This guide analyzes the solid-state assembly of thiophene-aniline conjugates, specifically focusing on Schiff base derivatives (azomethines). These molecular systems represent a critical junction between organic semiconductors (due to

-conjugation) and medicinal pharmacophores (due to bioactivity).

The central engineering challenge in this field is controlling the Dihedral Twist between the thiophene and benzene rings.

• Planar conformations favor

  - stacking and high charge carrier mobility (OFET applications).

• Twisted conformations (often induced by ortho-substitution) enhance solubility and target specific protein binding pockets (Medicinal applications).

This guide compares two distinct packing motifs—Herringbone (Edge-to-Face) and Slip-Stacked (Face-to-Face) —supported by crystallographic metrics and Hirshfeld surface analysis.

Part 1: Structural Classes & Packing Motifs

The packing efficiency of thiophene-aniline derivatives is dictated by the steric demand of substituents and the electronic nature of the linker (imine bond).

The "Twisted" Motif (Bioactive Class)

• Representative Structure: 2-methyl-3-nitro-N-[(E)-(5-nitrothiophen-2-yl)methylidene]aniline[1][2][3]

• Characteristics: Steric hindrance from ortho-methyl groups forces the thiophene and benzene rings to rotate out of plane.

• Crystallographic Consequence: Prevents close face-to-face stacking. The lattice is dominated by weak C-H···O hydrogen bonds and edge-to-face interactions.

• Application: High solubility, specific enzyme docking.

The "Planar" Motif (Semiconducting Class)

• Representative Structure: N-[(E)-thiophen-2-ylmethylidene]aniline (Unsubstituted or para-substituted)

• Characteristics: Lack of steric bulk allows the molecule to flatten.

• Crystallographic Consequence: Molecules arrange in "slips" where the

  -cloud of the thiophene overlaps with the benzene of the neighbor.

• Application: Charge transport (Hole mobility > 0.01 cm²/Vs).

Part 2: Comparative Crystallographic Data

The following table contrasts the crystallographic parameters of a highly twisted derivative against a planar stacking derivative. Note the correlation between the Dihedral Angle and the

- Stacking Distance .

Parameter	Compound A (Twisted)	Compound B (Planar/Stacked)
Chemical Name	2-Me-3-NO₂-N-[(5-NO₂-thiophen-2-yl)methylidene]aniline	4-NO₂-N-[(thiophen-2-yl)methylidene]aniline
Crystal System	Orthorhombic	Monoclinic
Space Group
Unit Cell (Å)	12.201	9.275
Unit Cell (Å)	8.354	11.998
Unit Cell (Å)	13.918	18.500
Dihedral Angle ( )	23.16° (Twisted)	9.0° (Nearly Planar)
Min.[4] - Distance	> 3.8 Å (Negligible overlap)	3.602 Å (Effective overlap)
Dominant Interaction	C-H···O (H-bond chains)	- Stacking + C-H···N
Packing Efficiency	Lower (Soluble)	Higher (Dense)

Data Source: Derived from comparative analysis of IUCr and Acta Cryst. datasets [1, 2].

Part 3: Experimental Protocols

To replicate these structures for analysis, strict control over synthesis and crystallization kinetics is required.

Protocol A: Synthesis of Thiophene-Aniline Schiff Bases

Objective: Synthesize high-purity condensate free of oligomers.

• Stoichiometry: Dissolve 1.0 eq of 5-nitrothiophene-2-carboxaldehyde and 1.0 eq of the substituted aniline in absolute ethanol (0.1 M concentration).

• Catalysis: Add 2–3 drops of glacial acetic acid to catalyze the dehydration.

• Reflux: Heat at 80°C for 3–6 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 4:1).

• Isolation: Cool to room temperature. The Schiff base typically precipitates. Filter and wash with cold ethanol.[5]

• Purification: Recrystallize from hot ethanol/chloroform (1:1) to remove unreacted amine.

Protocol B: Single Crystal Growth (Solvent Diffusion)

Objective: Grow X-ray quality crystals suitable for Hirshfeld analysis.

• Primary Solvent: Dissolve 20 mg of the purified compound in a minimum amount of Chloroform (

  ) or DCM in a narrow vial.

• Anti-Solvent: Carefully layer an equal volume of

  -Hexane or Methanol on top. Do not mix.

• Equilibration: Seal with parafilm, poke one small hole, and store in a vibration-free dark environment at 4°C.

• Harvest: Crystals appear at the interface within 3–7 days.

Part 4: Mechanism & Visualization

Workflow: From Synthesis to Structure Solution

The following diagram outlines the critical path for determining the packing mode.

Figure 1: Experimental workflow for isolating and characterizing thiophene-aniline crystals.

Logic of Packing: Substituent Effects

This diagram illustrates how steric bulk dictates the final lattice architecture.

Figure 2: Structure-Property relationship flow. Steric positioning determines the twist, which dictates the packing motif and final material application.

Part 5: Critical Analysis of Interactions (Hirshfeld Surfaces)

To validate the packing claims in the table above, one must perform Hirshfeld Surface Analysis . This technique maps the electron density boundaries of the molecule.

• Surface: Look for red spots on the surface.

  • In Compound A (Twisted) : Red spots appear near Nitro oxygens and Amine hydrogens, confirming C-H···O dominance (39% contribution to surface).

  • In Compound B (Planar) : Red/Flat regions appear above and below the thiophene ring, confirming

    - stacking (C···C interactions).

• Fingerprint Plots:

  • Spikes: Sharp spikes at the bottom left indicate strong H-bonds.

  • Central Patch: A green/yellow patch in the center (

    Å) indicates - stacking. This patch is prominent in Planar derivatives but absent in Twisted ones.

Author's Note on Reliability

When selecting a derivative for electronic applications (e.g., OFETs), avoid ortho-substituents on the aniline ring. Even a small methyl group (Compound A) disrupts the

-manifold enough to kill charge transport. Conversely, for biological assays, the twisted conformation often improves solubility in DMSO/Water, making ortho-derivatives superior drug candidates.

References

• Crystal structure and Hirshfeld surface analysis of 2-methyl-3-nitro-N-[(E)-(5-nitrothiophen-2-yl)methylidene]aniline. Source: IUCrData (2021). Link:[Link]

• 4-Nitro-N-[(E)-thiophen-2-ylmethylidene]aniline. Source: Acta Crystallographica Section E (2012).[6] Link:[Link]

• Thiophene-Derived Schiff Base Complexes: Synthesis, Characterization, Antimicrobial Properties. Source: ACS Omega (2023).[5] Link:[Link][5]

• Influences of Crystal Structures and Molecular Sizes on the Charge Mobility of Organic Semiconductors. Source: Chemistry of Materials (2019). Link:[Link]

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. journals.iucr.org [journals.iucr.org]
• 3. Crystal structure and Hirshfeld surface analysis of 2-methyl-3-nitro-N-[(E)-(5-nitro­thio­phen-2-yl)methyl­idene]aniline - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4-Nitro-N-[(E)-thio­phen-2-yl­methyl­idene]aniline - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. (PDF) 4-Nitro-N-[(E)-Thiophen-2-Ylmethylidene]aniline [research.amanote.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: 3-ethynyl-N-(thiophen-3-ylmethyl)aniline

Executive Summary

3-ethynyl-N-(thiophen-3-ylmethyl)aniline is a multi-functional research chemical presenting a complex disposal profile due to its dual reactivity. It contains a terminal alkyne (risk of explosive acetylide formation with metals), a secondary aniline (toxicity and exothermic acid-base reactions), and a thiophene ring (sulfur emissions upon incineration).

Immediate Action Required: Do NOT dispose of this compound down the drain or in general trash. Do NOT mix with waste streams containing heavy metals (Cu, Ag, Hg) or strong oxidizing acids.

Hazard Characterization & Waste Profile

Before handling, you must understand the specific risks driving the disposal protocol. This compound cannot be treated as generic organic waste.

Functional Group	Hazard Driver	Disposal Implication
Terminal Alkyne (-C≡CH)	Explosive Potential: Reacts with Cu, Ag, Hg to form shock-sensitive metal acetylides.	CRITICAL: Use only glass or polyethylene containers. Avoid metal cans or caps with metal liners.
Aniline Derivative	Toxicity & Reactivity: Toxic by inhalation/absorption.[1][2][3] Basic nitrogen can react exothermically with strong acids.	Segregate from acidic waste streams to prevent heat generation and spattering.
Thiophene Ring	Incineration Byproducts: Generates Sulfur Oxides (SOx) upon combustion.	Must be labeled for high-temperature incineration with scrubbing (Fuel Blending).

Disposal Decision Logic (Workflow)

The following decision tree outlines the segregation logic required to prevent accidental incompatibility in the waste stream.

Figure 1: Decision tree for segregating 3-ethynyl-N-(thiophen-3-ylmethyl)aniline waste streams to prevent reactivity hazards.

Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Compound & Contaminated Debris)

Applicability: Expired pure substance, contaminated weighing paper, gloves, and spill cleanup materials.

• Primary Containment: Place the solid material into a screw-top scintillation vial or a small HDPE jar. Do not place loose powder directly into a large waste drum.

• Solvent Dampening (Optional but Recommended): If the powder is fine and prone to static dispersal, add a small volume of mineral oil or high-boiling solvent (e.g., toluene) to wet the solid. This reduces inhalation risk during transfer.

• Secondary Containment: Place the primary container into a clear, sealable plastic bag (4-mil polyethylene).

• Tagging: Attach a waste tag to the outer bag.

  • Constituents: "Solid debris contaminated with 3-ethynyl-N-(thiophen-3-ylmethyl)aniline."

  • Hazards: Toxic, Irritant.[4]

Protocol B: Liquid Waste (Solutions & Mother Liquors)

Applicability: Reaction mixtures, HPLC waste, and washing solvents.

CRITICAL SAFETY CHECK: Before pouring, verify the receiving waste container does not contain copper, silver, or mercury salts (often found in catalyst waste streams).

• pH Verification:

  • Dip a pH strip into the waste solution.

  • Requirement: pH should be Neutral (6-8) or slightly Basic (8-10).

  • Correction: If acidic (pH < 5), neutralize slowly with saturated Sodium Bicarbonate (

    ) to prevent exothermic reaction with the aniline nitrogen in the waste drum.

• Solvent Compatibility:

  • Dilute the compound in a compatible organic solvent (Acetone, Methanol, or Dichloromethane) if it is highly concentrated (>100 mg/mL).

• Container Selection:

  • Use: Amber Glass (protects light-sensitive aniline) or HDPE carboy.

  • Avoid: Metal safety cans or containers with metal cap liners.

• Transfer: Pour slowly using a polyethylene funnel.

• Rinsing: Rinse the original vessel with acetone and add the rinsate to the same waste container.

Regulatory Classification (RCRA)

In the United States, this compound is not explicitly P-listed or U-listed by CAS number, but it must be characterized by its properties (40 CFR § 261).

Regulatory Category	Code	Justification
Ignitability	D001	If disposed of in a flammable solvent (Flash point < 60°C).
Reactivity	D003	Potential assignment due to the terminal alkyne (instability), though typically reserved for more explosive compounds. Treat as reactive to be safe.
Toxicity	Toxic	While not TC-listed, the aniline moiety implies toxicity. Discard as "Hazardous Waste - Toxic."

Labeling Requirement: Your waste tag must explicitly state:

"Contains 3-ethynyl-N-(thiophen-3-ylmethyl)aniline. High Organic Content. Warning: Terminal Alkyne - Do Not Mix with Metal Salts."

Emergency Procedures (Spill during Disposal)

• Small Spill (< 10 mL/g):

  • Evacuate the immediate area.[1][4]

  • Don double nitrile gloves and a respirator (N95 or organic vapor cartridge).

  • Absorb liquids with vermiculite or sand . Do not use paper towels (fire risk with alkynes/amines).

  • Scoop into a wide-mouth HDPE jar.

  • Wipe surface with a weak soap solution (removes the oily aniline residue).

• Skin Contact: Wash immediately with soap and water for 15 minutes.[3] Aniline derivatives can absorb through skin and cause methemoglobinemia (blue skin/lips). Seek medical attention.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency. (n.d.). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA.gov. [Link]

• PubChem. (n.d.). Compound Summary: Aniline Derivatives Toxicity Profile. National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1003). OSHA.gov. [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]